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Compound of Interest

Compound Name: Glutaranilic acid

CAS No.: 5414-99-3

Cat. No.: B182948 Get Quote

Executive Summary & Chemical Profile
This guide provides an authoritative protocol for the handling and disposal of Glutaranilic acid
(N-Phenylglutaramic acid).[1] While often overlooked as a benign intermediate, this compound

possesses specific solubility and reactivity profiles—specifically its carboxylic acid functionality

and amide linkage—that dictate its waste stream management.

The Core Directive: Glutaranilic acid must never be disposed of via sanitary sewer systems.

Despite its water solubility, it contributes to organic load (COD/BOD) and possesses aquatic

toxicity potential typical of anilides.[1] It requires thermal destruction (incineration) via a

licensed hazardous waste contractor.[1]
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Parameter Detail

Chemical Name
Glutaranilic Acid (5-Oxo-5-

(phenylamino)pentanoic acid)

CAS Number 5414-99-3

Formula C₁₁H₁₃NO₃

Molecular Weight 207.23 g/mol

Acidity (pKa) ~4.5 (Carboxylic acid moiety)

Solubility
Soluble in water, DMSO, Methanol; Sparingly

soluble in non-polar solvents.[1][2][3]

Hazard Assessment & Compatibility Logic
Effective disposal begins with understanding the "Why." We do not segregate waste arbitrarily;

we segregate to prevent uncontrolled exothermic events in the waste drum.

Causality of Hazards:

Acidity: As a weak acid, Glutaranilic acid will react exothermically with strong bases (e.g.,

Sodium Hydroxide waste).[1] Action: Do not mix with basic waste streams (pH > 10).[1]

Amide Linkage: Under strong oxidative conditions (e.g., mixed with Nitric Acid or Piranha

solution), the amide bond can cleave or the aromatic ring can nitrate, potentially generating

heat or unstable intermediates.[1] Action: Segregate from oxidizers.

GHS Hazard Classification Summary
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Hazard Class Code Description
Prevention
Strategy

Skin Irritation H315
Causes skin irritation.

[1]

Double nitrile gloves

required.[1]

Eye Irritation H319
Causes serious eye

irritation.[1][4]

ANSI-rated safety

goggles (Z87+).[1]

STOT-SE H335
May cause respiratory

irritation.[1]

Handle only in a fume

hood.[1]

Operational Disposal Protocol
This protocol utilizes a Self-Validating System. Before adding waste to a container, you must

validate compatibility (e.g., checking pH or solvent class).[1]

Workflow A: Solid Waste Disposal (Pure Compound)
Applicability: Expired shelf stocks, spill cleanup residues, or failed reaction solids.[1]

Segregation: Select a wide-mouth HDPE (High-Density Polyethylene) drum labeled

"Hazardous Waste: Solid Organics."[1]

Container Validation: Ensure the container is free of oxidizing solids (e.g., permanganates,

nitrates).[1]

Transfer:

Don PPE (Gloves, Goggles, Lab Coat).[1][5]

Transfer solid directly into the drum.

Do not dissolve in solvent solely for disposal purposes (this increases waste volume and

cost).[1]

Labeling: Affix a hazardous waste label.

Constituent: "Glutaranilic Acid"[1][3][6]
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Hazard Checkbox: "Irritant"[1][4]

Closure: Cap tightly immediately after addition.

Workflow B: Liquid Waste (Mother Liquors/Solutions)
Applicability: Reaction mixtures, HPLC effluents, or dissolved stock.[1]

Characterization: Determine the primary solvent.

Scenario 1 (Aqueous): If pH < 4, adjust to pH 6-8 using dilute Sodium Bicarbonate

(NaHCO₃) to prevent corrosion of waste drums.[1]

Scenario 2 (Organic): If dissolved in Methanol, DMSO, or DCM.[1]

Stream Selection:

Halogenated Waste: If DCM or Chloroform is present.

Non-Halogenated Waste: If Methanol, Acetone, or DMSO is the solvent.

The "Aliquot Test" (Self-Validation):

Procedure: Take 5mL of the current waste drum contents and mix with 1mL of your

Glutaranilic acid solution in a test tube.

Observation: Watch for heat generation, bubbling, or precipitation for 30 seconds.

Result: If stable, proceed to bulk transfer.

Disposal: Pour into the appropriate carboy using a funnel.

RCRA Compliance: Ensure the container is closed and the "Start Date" is visible if it is a

Satellite Accumulation Area (SAA).[1]

Visualizing the Decision Logic
The following diagram illustrates the critical decision nodes for disposing of Glutaranilic acid.

This logic prevents cross-contamination and ensures regulatory compliance.
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Figure 1: Decision tree for the segregation of Glutaranilic acid waste streams. Note the critical

pH check for aqueous solutions to prevent drum corrosion.

Emergency Procedures: Spills
In the event of a benchtop spill, immediate containment is required to prevent migration into

floor drains.

Isolate: Alert nearby personnel and demarcate the area.

PPE: Wear nitrile gloves, lab coat, and safety glasses.[5] If powder is airborne, use an N95

respirator.

Neutralization (Liquid Spills):

Cover the spill with Sodium Bicarbonate (Baking Soda) or a commercial acid neutralizer.

[1]

Wait for effervescence (bubbling) to cease.[1]

Collection:

Solids: Gently sweep into a dustpan to avoid creating dust.[1]

Liquids: Absorb with vermiculite or spill pads.

Disposal: Place all cleanup materials into a clear plastic bag, seal it, label it "Debris

contaminated with Glutaranilic Acid," and place it in the Solid Hazardous Waste drum.

Regulatory Compliance (RCRA Context)
While Glutaranilic acid is not explicitly listed on the EPA "P" (Acutely Toxic) or "U" (Toxic) lists

[1], it is regulated under the "Cradle-to-Grave" principle of the Resource Conservation and

Recovery Act (RCRA).[1]

Waste Classification: If mixed with flammable solvents (Methanol/Acetone), the waste code

D001 (Ignitable) applies.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b182948?utm_src=pdf-body
https://pdf.benchchem.com/15306/Essential_Safety_and_Disposal_Guidance_for_N_Acetyl_3_hydroxy_L_valine.pdf
https://en.wikipedia.org/wiki/Glutaric_acid
https://en.wikipedia.org/wiki/Glutaric_acid
https://en.wikipedia.org/wiki/Glutaric_acid
https://www.benchchem.com/product/b182948?utm_src=pdf-body
https://www.benchchem.com/product/b182948?utm_src=pdf-body
https://en.wikipedia.org/wiki/Glutaric_acid
https://en.wikipedia.org/wiki/Glutaric_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Best Practice: Even if non-regulated by specific listing, treat as Non-RCRA Regulated

Hazardous Waste to ensure incineration. This prevents environmental release and potential

aquatic toxicity [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Glutaric acid - Wikipedia [en.wikipedia.org]

2. Waste Code [rcrainfo.epa.gov]

3. CAS 5414-99-3: Glutaranilic Acid | CymitQuimica [cymitquimica.com]

4. spectrumchemical.com [spectrumchemical.com]

5. pdf.benchchem.com [pdf.benchchem.com]

6. Glutaranilic acid | CAS 5414-99-3 | SCBT - Santa Cruz Biotechnology [scbt.com]

To cite this document: BenchChem. [Operational Guide: Safe Disposal Protocols for
Glutaranilic Acid[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182948#glutaranilic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://en.wikipedia.org/wiki/Glutaric_acid
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://en.wikipedia.org/wiki/Glutaric_acid
https://www.benchchem.com/product/b182948?utm_src=pdf-body
https://en.wikipedia.org/wiki/Glutaric_acid
https://en.wikipedia.org/wiki/Glutaric_acid
https://pubchem.ncbi.nlm.nih.gov/compound/79109
https://en.wikipedia.org/wiki/Glutaric_acid
https://en.wikipedia.org/wiki/Glutaric_acid
https://echa.europa.eu/guidance-documents/guidance-on-clp
https://www.benchchem.com/product/b182948?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Glutaric_acid
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://cymitquimica.com/cas/5414-99-3/
https://www.spectrumchemical.com/media/sds/GL143_AGHS.pdf
https://pdf.benchchem.com/15306/Essential_Safety_and_Disposal_Guidance_for_N_Acetyl_3_hydroxy_L_valine.pdf
https://www.scbt.com/p/glutaranilic-acid-5414-99-3
https://www.benchchem.com/product/b182948#glutaranilic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b182948#glutaranilic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b182948#glutaranilic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b182948#glutaranilic-acid-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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